Cas no 2018638-47-4 (2-(4-(Hydroxymethyl)-4-methylpiperidin-1-yl)acetic acid)

• Product Name: 2-(4-(Hydroxymethyl)-4-methylpiperidin-1-yl)acetic acid
• CAS No: 2018638-47-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5721047
• PubChem ID: 121203069
• Update Time: 2025-11-02

2-(4-(Hydroxymethyl)-4-methylpiperidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)acetic acid
• 2-[4-(hydroxymethyl)-4-methylpiperidin-1-yl]acetic acid
• 2018638-47-4
• AKOS026711298
• F1907-6930
• 1-Piperidineacetic acid, 4-(hydroxymethyl)-4-methyl-
• 2-(4-(Hydroxymethyl)-4-methylpiperidin-1-yl)acetic acid

• Inchi： 1S/C9H17NO3/c1-9(7-11)2-4-10(5-3-9)6-8(12)13/h11H,2-7H2,1H3,(H,12,13)
• InChI Key： WVKQGJCQIRLQSB-UHFFFAOYSA-N
• SMILES： OCC1(C)CCN(CC(=O)O)CC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 323.9±17.0 °C(Predicted)
• pka: 2.47±0.10(Predicted)

Additional information on 2-(4-(Hydroxymethyl)-4-methylpiperidin-1-yl)acetic acid

Recent Advances in the Study of 2-(4-(Hydroxymethyl)-4-methylpiperidin-1-yl)acetic acid (CAS: 2018638-47-4)

The compound 2-(4-(Hydroxymethyl)-4-methylpiperidin-1-yl)acetic acid (CAS: 2018638-47-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and hydroxymethyl functional group, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates and as a modulator of biological pathways.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the hydroxymethyl group could significantly improve the compound's binding affinity to target proteins, particularly in the context of neurological disorders. The study highlighted the compound's potential as a precursor for developing inhibitors of key enzymes involved in neurodegenerative diseases.

In addition to its therapeutic potential, 2-(4-(Hydroxymethyl)-4-methylpiperidin-1-yl)acetic acid has also been investigated for its role in chemical biology. Researchers have utilized this compound as a versatile scaffold for the development of probes that can selectively interact with biological targets. For instance, a recent paper in ACS Chemical Biology described the use of this compound in the design of fluorescent probes for imaging specific cellular processes, offering new tools for studying disease mechanisms at the molecular level.

The pharmacokinetic and toxicological profiles of this compound have also been a subject of recent research. A 2024 study in Drug Metabolism and Disposition reported that the compound exhibits favorable metabolic stability and low toxicity in preclinical models, making it a viable candidate for further drug development. These findings underscore the importance of continued research into the safety and efficacy of this molecule.

Looking ahead, the potential applications of 2-(4-(Hydroxymethyl)-4-methylpiperidin-1-yl)acetic acid are vast. Ongoing research is exploring its utility in areas such as cancer therapy, where its ability to modulate specific signaling pathways could lead to the development of targeted treatments. Furthermore, its structural versatility makes it an attractive candidate for the design of multifunctional drugs that can address complex diseases with multiple pathological mechanisms.

In conclusion, the recent advancements in the study of 2-(4-(Hydroxymethyl)-4-methylpiperidin-1-yl)acetic acid (CAS: 2018638-47-4) highlight its significant potential in both therapeutic and chemical biology applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals and biological tools.